Cas no 102090-34-6 (Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester)
Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester
- [2-HYDROXY-2-(2-NAPHTHALENYL)ETHYL]-CARBAMIC ACID 1,1-DIMETHYLETHYL ESTER
- BOC-2-AMINO-1-(2-NAPHTHYL)-1-ETHANOL
- Carbamic acid, N-[2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate
- EN300-6201451
- 2-t-butoxycarbonylamino-1-(2-naphthyl)ethanol
- WCGMORNUMWJZGG-UHFFFAOYSA-N
- SCHEMBL9525653
- 864-269-3
- tert-butylN-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate
- tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate
- 102090-34-6
- tert-butyl N-(2-hydroxy-2-(naphthalen-2-yl)ethyl)carbamate
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- Inchi: 1S/C17H21NO3/c1-17(2,3)21-16(20)18-11-15(19)14-9-8-12-6-4-5-7-13(12)10-14/h4-10,15,19H,11H2,1-3H3,(H,18,20)
- InChI Key: WCGMORNUMWJZGG-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(O)C1=CC=C2C(=C1)C=CC=C2
Computed Properties
- Exact Mass: 287.15214353Da
- Monoisotopic Mass: 287.15214353Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.6Ų
Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6201451-0.05g |
tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95.0% | 0.05g |
$65.0 | 2025-03-15 | |
| Enamine | EN300-6201451-0.1g |
tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95.0% | 0.1g |
$96.0 | 2025-03-15 | |
| Enamine | EN300-6201451-0.25g |
tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95.0% | 0.25g |
$136.0 | 2025-03-15 | |
| Enamine | EN300-6201451-0.5g |
tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95.0% | 0.5g |
$256.0 | 2025-03-15 | |
| Enamine | EN300-6201451-1.0g |
tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95.0% | 1.0g |
$355.0 | 2025-03-15 | |
| Enamine | EN300-6201451-2.5g |
tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95.0% | 2.5g |
$697.0 | 2025-03-15 | |
| Enamine | EN300-6201451-5.0g |
tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95.0% | 5.0g |
$1033.0 | 2025-03-15 | |
| Enamine | EN300-6201451-10.0g |
tert-butyl N-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95.0% | 10.0g |
$1531.0 | 2025-03-15 | |
| 1PlusChem | 1P028U8A-50mg |
tert-butylN-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95% | 50mg |
$138.00 | 2023-12-27 | |
| 1PlusChem | 1P028U8A-100mg |
tert-butylN-[2-hydroxy-2-(naphthalen-2-yl)ethyl]carbamate |
102090-34-6 | 95% | 100mg |
$176.00 | 2023-12-27 |
Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester
Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 102090-34-6): A Comprehensive Overview
Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 102090-34-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their versatile applications in drug development and biochemical research. The unique structural features of this ester make it a valuable intermediate in synthesizing more complex molecules, particularly in the realm of targeted therapy and molecular recognition.
The chemical structure of Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester consists of a carbamate functional group attached to a 2-hydroxy-2-(2-naphthalenyl)ethyl moiety, with the entire molecule esterified at the carbamate nitrogen with a 1,1-dimethylethyl group. This arrangement imparts both hydrophilic and hydrophobic properties to the molecule, making it an excellent candidate for solubility in various environments. The presence of the naphthalene ring enhances its interaction with biological targets, which is particularly useful in designing selective ligands for receptors and enzymes.
In recent years, there has been growing interest in the development of novel pharmacophores that can modulate biological pathways with high specificity. The structural motif present in Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester aligns well with this trend. Researchers have been exploring its potential as a building block for designing small-molecule inhibitors targeting various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism and inflammation.
The synthesis of Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the formation of the carbamate intermediate through nucleophilic substitution or condensation reactions. Subsequent steps include functional group transformations such as hydroxylation and esterification to achieve the desired structure. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the naphthalene moiety efficiently.
The pharmacological properties of this compound have been extensively studied in vitro and in vivo. Preclinical data suggest that it can interact with biological targets in multiple ways due to its dual functionality. The hydroxyl group allows for hydrogen bonding interactions, while the naphthalene ring provides π-stacking interactions with aromatic residues in proteins. These features make it an attractive scaffold for designing molecules that can bind tightly to their targets.
One of the most exciting applications of Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester is in the development of targeted therapeutics for neurological disorders. Recent research has highlighted its potential as a modulator of neurotransmitter receptors and ion channels. By fine-tuning its structure through structural analogs or prodrugs, researchers aim to develop treatments for conditions such as Alzheimer's disease and Parkinson's disease where modulation of specific neural pathways is crucial.
The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at an atomic level. These predictions guide experimental efforts by providing insights into binding affinities and possible conformational changes upon binding. Additionally, virtual screening methods have been employed to identify new derivatives with enhanced potency or selectivity.
The environmental impact and biodegradability of Carbamic acid, [2-hydroxy-2-(2-naphthalenyl)ethyl]-, 1,1-dimethylethyl ester are also areas of active investigation. As pharmaceutical compounds are increasingly scrutinized for their ecological footprint, researchers are exploring ways to design molecules that are less persistent in the environment while maintaining high efficacy. Biodegradation studies indicate that under certain conditions, this compound can be metabolized by microorganisms into less toxic byproducts.
The future prospects for this compound are promising as new methodologies emerge in synthetic chemistry and drug discovery. Advances in flow chemistry and continuous manufacturing could streamline its production process while reducing costs and improving scalability. Furthermore, interdisciplinary collaborations between chemists and biologists will continue to uncover novel applications for this versatile molecule.